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Compound of Interest

Compound Name: 4-Butoxybenzoic acid

Cat. No.: B073603 Get Quote

4-Butoxybenzoic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

relevant experimental protocols for 4-Butoxybenzoic acid. This document is intended to serve

as a valuable resource for professionals in research and development, particularly in the fields

of materials science and drug discovery.

Chemical Properties and Structure
4-Butoxybenzoic acid, also known as p-butoxybenzoic acid, is an organic compound

belonging to the class of alkoxybenzoic acids.[1] It is characterized by a benzoic acid core with

a butoxy group attached at the para position of the benzene ring.[1] This structure imparts

properties that make it a subject of interest in various scientific domains, notably in the

synthesis of liquid crystals and as an intermediate in the pharmaceutical industry.

Physicochemical Properties
The key physicochemical properties of 4-Butoxybenzoic acid are summarized in the table

below. These values are essential for understanding the compound's behavior in various

experimental and industrial settings.
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Property Value Source(s)

Molecular Formula C₁₁H₁₄O₃ [2]

Molecular Weight 194.23 g/mol [2]

Melting Point 147-150 °C [3]

Boiling Point ~290.67 °C (estimate) [3]

Predicted pKa 4.48 ± 0.10 [3]

Appearance White to off-white solid [3]

Solubility Profile
4-Butoxybenzoic acid is sparingly soluble in water but demonstrates good solubility in a range

of organic solvents. While specific quantitative solubility data for 4-Butoxybenzoic acid is not

readily available, the following table presents qualitative information. For a practical

understanding of its solubility behavior, a detailed experimental protocol for determining

solubility is provided in a later section, using the closely related 4-methoxybenzoic acid as an

illustrative example due to the availability of comprehensive data for this compound.[4]

Solvent Qualitative Solubility Source(s)

Water Sparingly soluble [3]

Chloroform Soluble [3]

Dimethyl Sulfoxide (DMSO) Slightly soluble [3]

Methanol Slightly soluble [3]

Structural Information
The structural identifiers for 4-Butoxybenzoic acid are crucial for its unambiguous

identification in chemical databases and literature.
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Identifier Value Source(s)

CAS Number 1498-96-0 [2]

SMILES
CCCCOC1=CC=C(C=C1)C(=

O)O
[2]

InChI

InChI=1S/C11H14O3/c1-2-3-8-

14-10-6-4-9(5-7-

10)11(12)13/h4-7H,2-

3,8H2,1H3,(H,12,13)

[2]

Spectroscopic Data
Spectroscopic data is fundamental for the structural elucidation and purity assessment of 4-
Butoxybenzoic acid. Key spectral information can be found in various databases.

¹H NMR Spectroscopy: Proton NMR provides information on the hydrogen atoms within the

molecule, confirming the presence of the butoxy group, the aromatic protons, and the

carboxylic acid proton.

¹³C NMR Spectroscopy: Carbon NMR is used to identify the number and types of carbon

atoms in the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy reveals the presence of key functional groups,

such as the carbonyl (C=O) of the carboxylic acid and the C-O ether linkage.

Mass Spectrometry (MS): Mass spectrometry determines the molecular weight and can

provide information about the fragmentation pattern of the molecule.

Experimental Protocols
This section details the methodologies for the synthesis and analysis of 4-Butoxybenzoic
acid.

Synthesis of 4-Butoxybenzoic Acid
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A common and effective method for the synthesis of 4-Butoxybenzoic acid is the Williamson

ether synthesis, followed by hydrolysis.

Experimental Workflow: Synthesis of 4-Butoxybenzoic Acid

Step 1: Williamson Ether Synthesis
Step 2: Acidification and Isolation Step 3: Purification

Start Materials:
- 4-Hydroxybenzoic acid

- Sodium hydroxide
- 1-Bromobutane

- Ethanol

Reaction:
- Dissolve 4-hydroxybenzoic acid and NaOH in ethanol.

- Add 1-bromobutane dropwise.
- Reflux the mixture.

Work-up:
- Distill off ethanol.

- Add water and boil.
- Cool and wash with ether.

Acidification:
- Acidify the aqueous solution with HCl.

Isolation:
- Filter the precipitate.

- Wash with water.

Recrystallization:
- Recrystallize the solid from ethanol.

Final Product:
4-Butoxybenzoic acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Butoxybenzoic acid.

Detailed Methodology:

Reaction Setup: In a round-bottom flask, a mixture of 4-hydroxybenzoic acid (1.0 eq) and

sodium hydroxide (2.0 eq) is prepared in ethanol.

Addition of Alkyl Halide: 1-Bromobutane (1.5 eq) is added dropwise to the stirred mixture at

room temperature.

Reaction: The mixture is heated to reflux and stirred overnight. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, the ethanol is removed under reduced pressure. The

residue is dissolved in water.

Acidification: The aqueous solution is acidified with hydrochloric acid (HCl) to a pH of

approximately 2-3, leading to the precipitation of the product.

Isolation: The precipitate is collected by vacuum filtration and washed with cold water.
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Purification: The crude product is purified by recrystallization from a suitable solvent, such as

ethanol, to yield pure 4-Butoxybenzoic acid.

Determination of Solubility (Shake-Flask Method)
The following protocol describes a standard method for determining the solubility of a

compound in various solvents.

Experimental Workflow: Solubility Determination

Preparation Equilibration Analysis

Start:
- 4-Butoxybenzoic acid

- Selected solvent

Mixing:
- Add excess solid to a known volume of solvent in a sealed vial.

Shaking:
- Agitate at a constant temperature for 24-48 hours.

Settling:
- Allow undissolved solid to settle.

Sampling:
- Withdraw a known volume of the supernatant.

- Filter the sample.

Quantification:
- Analyze the concentration using a suitable method (e.g., HPLC, UV-Vis).

Result:
Solubility (e.g., in g/100mL or mol/L)

Click to download full resolution via product page

Caption: Workflow for determining the solubility of a compound.

Detailed Methodology:

Preparation: An excess amount of 4-Butoxybenzoic acid is added to a known volume of the

selected solvent in a sealed vial.

Equilibration: The vial is placed in a constant temperature shaker bath and agitated for a

sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

Sampling: After equilibration, the vial is allowed to stand to let the undissolved solid settle. A

known volume of the supernatant is carefully withdrawn using a syringe and filtered to

remove any suspended particles.

Quantification: The concentration of 4-Butoxybenzoic acid in the filtered solution is

determined using a suitable analytical technique, such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis spectroscopy, against a pre-prepared calibration curve.
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Biological Activity and Signaling Pathways
While 4-Butoxybenzoic acid itself is primarily recognized for its applications in materials

science, particularly in the formation of liquid crystals through self-assembly via hydrogen

bonding, its structural analogs, such as 4-hydroxybenzoic acid, have been studied for their

biological activities. 4-Hydroxybenzoic acid has been shown to act as a signaling molecule in

some bacteria, influencing virulence and other physiological functions.

The following diagram illustrates a representative signaling pathway for 4-hydroxybenzoic acid,

which involves the response regulator AaeR. This can serve as a conceptual model for

investigating potential biological roles of 4-Butoxybenzoic acid.

Representative Signaling Pathway: 4-Hydroxybenzoic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b073603?utm_src=pdf-body
https://www.benchchem.com/product/b073603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signal Synthesis

Transcriptional Regulation

Cellular Response

Chorismate

UbiC
(Chorismate pyruvate-lyase)

catalyzes

4-Hydroxybenzoic Acid
(Signaling Molecule)

AaeR
(Response Regulator)

binds to

Promoter DNA of Target Genes

binds to

Transcription of Target Genes

leads to

Virulence Biofilm Formation EPS Production

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b073603?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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